N'1-(2-chloroacetyl)-2-{5-[3-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetraazol-2-yl}ethanohydrazide

• IUPAC Name: N'-(2-chloroacetyl)-2-[5-[3-(trifluoromethyl)phenyl]tetrazol-2-yl]acetohydrazide
• InChI: InChI=1S/C12H10ClF3N6O2/c13-5-9(23)17-18-10(24)6-22-20-11(19-21-22)7-2-1-3-8(4-7)12(14,15)16/h1-4H,5-6H2,(H,17,23)(H,18,24)
• InChI Key: APINPBPQMYNDEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NN(N=N2)CC(=O)NNC(=O)CCl
• Molecular Formula: C12H10ClF3N6O2
• Molecular Weight: 362.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central ethanohydrazide moiety. The trifluoromethyl group is electron-withdrawing, which could influence the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the trifluoromethylphenyl, tetraazolyl, and chloroacetyl groups. For example, the trifluoromethyl group is known to enhance the electrophilicity of adjacent carbonyl groups, which could make the compound more reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Antibacterial Activity

• . These derivatives were evaluated for in vitro antibacterial activity.

Pharmaceutical Chemistry

• . The compound’s unique structure could be explored for drug development.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be explored for use in fields such as medicinal chemistry, materials science, or synthetic chemistry.